![molecular formula C14H13N3 B2548905 [4-(1H-1,3-benzodiazol-2-yl)phenyl]methanamine CAS No. 36078-89-4](/img/structure/B2548905.png)
[4-(1H-1,3-benzodiazol-2-yl)phenyl]methanamine
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Description
[4-(1H-1,3-benzodiazol-2-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C14H13N3 and its molecular weight is 223.279. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized and evaluated derivatives of [4-(1H-1,3-benzodiazol-2-yl)phenyl]methanamine for their antimicrobial properties. For instance, Visagaperumal et al. (2010) synthesized derivatives by reacting benzotriazole with different substituted aldehydes, which exhibited variable antibacterial and antifungal activities (Visagaperumal et al., 2010). Ajani et al. (2016) reported the synthesis of 2-substituted benzimidazole derivatives, which showed marked potency as antimicrobial agents, with the most active compound being 1H-benzo[d]imidazol-2-yl)methanamine (Ajani et al., 2016). Barot et al. (2017) synthesized novel 1,3,4-thiadiazole; 1,2,4-triazole-5-thione and 1,3-thiazolan-4-one derivatives of benzimidazole that showed good antibacterial and antifungal activities (Barot et al., 2017).
Catalytic Applications
In catalysis, Roffe et al. (2016) synthesized 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives and explored their use in catalytic applications, demonstrating good activity and selectivity (Roffe et al., 2016). Karabuğa et al. (2015) synthesized (4-Phenylquinazolin-2-yl)methanamine and examined its application in transfer hydrogenation reactions, achieving excellent conversions and high turnover frequency values (Karabuğa et al., 2015).
Material Science and Corrosion Inhibition
Yadav et al. (2015) investigated amino acid compounds, including benzimidazole derivatives, as inhibitors for steel corrosion in acid solutions, employing electrochemical and theoretical approaches. Their studies showed that these compounds are effective corrosion inhibitors, adhering to the Langmuir adsorption isotherm (Yadav et al., 2015).
Properties
IUPAC Name |
[4-(1H-benzimidazol-2-yl)phenyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c15-9-10-5-7-11(8-6-10)14-16-12-3-1-2-4-13(12)17-14/h1-8H,9,15H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYUNYLCJTMEPPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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